
3-Methoxypropionic acid ethyl ester chemical
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 3-methoxypropionate

Cat. No.: B083209 Get Quote

An In-depth Technical Guide to 3-Methoxypropionic Acid Ethyl Ester

Introduction
3-Methoxypropionic acid ethyl ester, also known as ethyl 3-methoxypropanoate, is an organic

compound classified as an ester. It is a colorless to pale yellow liquid characterized by a fruity

odor.[1] This chemical, identified by the CAS Number 10606-42-5, serves as a key intermediate

in organic synthesis and is utilized as a flavoring agent in the food and fragrance industries.[1]

Its molecular structure features an ethyl group linked to a propanoate backbone with a methoxy

group at the C-3 position.[1]

Chemical Structure and Identifiers
The molecular formula for 3-Methoxypropionic acid ethyl ester is C₆H₁₂O₃.[1][2][3][4] It is

structurally defined by an ethyl ester functional group and an ether group.
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Chemical Structure of 3-Methoxypropionic Acid Ethyl Ester
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Caption: Ball-and-stick model of 3-Methoxypropionic acid ethyl ester.

Physicochemical Properties
The key quantitative properties of 3-Methoxypropionic acid ethyl ester are summarized below.

This data is essential for researchers in designing experiments and for professionals in drug

development for formulation studies.
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Property Value References

Molecular Formula C₆H₁₂O₃ [1][2][3][4]

Molecular Weight 132.16 g/mol [1][2][3][4]

CAS Number 10606-42-5 [1][2][3][4]

Appearance
Colorless to almost colorless

clear liquid
[1][4]

Boiling Point 158 - 166.7 °C at 760 mmHg [2][4][5]

Density 0.98 g/cm³ [2][4]

Refractive Index 1.4030 - 1.4060 [4][5]

Flash Point 53 °C (127.4 °F) [3]

Solubility

Soluble in organic solvents like

ethanol and ether; limited

solubility in water.
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SMILES CCOC(=O)CCOC [1][3][6]

Experimental Protocols: Synthesis
The most common method for synthesizing 3-Methoxypropionic acid ethyl ester is through the

Fischer esterification of 3-methoxypropanoic acid with ethanol, catalyzed by a strong acid.

Synthesis via Fischer Esterification
Principle: This reaction involves the acid-catalyzed condensation of a carboxylic acid (3-

methoxypropanoic acid) and an alcohol (ethanol) to form an ester (ethyl 3-methoxypropanoate)

and water. The reaction is reversible and is typically driven to completion by removing water or

using an excess of one reactant.

Materials:
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3-Methoxypropanoic acid

Anhydrous ethanol (excess)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate (aqueous solution)

Anhydrous magnesium sulfate or sodium sulfate

Distillation apparatus

Reflux condenser

Separatory funnel

Detailed Methodology:

Reaction Setup: A round-bottom flask is charged with 3-methoxypropanoic acid and an

excess of anhydrous ethanol (typically a 3 to 5-fold molar excess).

Catalyst Addition: A catalytic amount of concentrated sulfuric acid is slowly added to the

mixture while cooling the flask in an ice bath to manage the exothermic reaction.

Reflux: The reaction mixture is heated to reflux for several hours. The progress of the

reaction can be monitored using techniques like Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: After cooling to room temperature, the excess ethanol is removed under reduced

pressure using a rotary evaporator.

Neutralization: The residue is diluted with an organic solvent (e.g., diethyl ether) and washed

sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid

catalyst), and brine.

Drying and Filtration: The organic layer is dried over an anhydrous drying agent like

magnesium sulfate, filtered, and the solvent is evaporated.
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Purification: The crude ester is purified by fractional distillation under reduced pressure to

yield the final product, 3-Methoxypropionic acid ethyl ester.

Reactants
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Caption: Workflow for the synthesis of ethyl 3-methoxypropanoate.

Applications and Significance
3-Methoxypropionic acid ethyl ester and related ether-esters are valued for their versatile

properties.

Organic Synthesis: It serves as a crucial intermediate in the synthesis of more complex

molecules, including various pharmaceuticals and agrochemicals.[1]

Flavor and Fragrance: Due to its characteristic fruity aroma, it is used as a flavoring agent.[1]
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Solvent Applications: Analogous ether-esters, such as ethyl 3-ethoxypropionate, are

recognized as high-performance, environmentally friendly solvents.[7] They are used

extensively in the coatings industry for automotive and industrial applications, as well as in

cleaning agents and electronics, due to their excellent solvency, good flow properties, and

low toxicity.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.impag.at/fileadmin/user_upload/AT/Files/Performance_Chemicals/Flyer/Flyer_Ethyl-3-ethoxypropionat-eep_en.pdf
https://www.impag.at/fileadmin/user_upload/AT/Files/Performance_Chemicals/Flyer/Flyer_Ethyl-3-ethoxypropionat-eep_en.pdf
https://www.guidechem.com/question/what-is-methyl-3-methoxypropio-id169240.html
https://www.benchchem.com/product/b083209?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/10606-42-5/
https://www.bocsci.com/3-methoxypropionic-acid-ethyl-ester-cas-10606-42-5-item-192379.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds025273
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0687966.htm
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/SpectrumEN_10606-42-5_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_10606-42-5_1HNMR.htm
https://www.impag.at/fileadmin/user_upload/AT/Files/Performance_Chemicals/Flyer/Flyer_Ethyl-3-ethoxypropionat-eep_en.pdf
https://www.guidechem.com/question/what-is-methyl-3-methoxypropio-id169240.html
https://www.benchchem.com/product/b083209#3-methoxypropionic-acid-ethyl-ester-chemical-structure
https://www.benchchem.com/product/b083209#3-methoxypropionic-acid-ethyl-ester-chemical-structure
https://www.benchchem.com/product/b083209#3-methoxypropionic-acid-ethyl-ester-chemical-structure
https://www.benchchem.com/product/b083209#3-methoxypropionic-acid-ethyl-ester-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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